Cas no 118667-62-2 (tert-Butyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• CAS No: 118667-62-2
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD09953327
• CID: 1027615
• PubChem ID: 14105087
• Update Time: 2025-06-08

tert-Butyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• 1-[(1,1-dimethylethoxy)carbonyl]-2-Piperidineacetic acid ethyl ester
• ETHYL N-BOC-2-PIPERIDINEACETATE
• 1-N-BOC-2-ETHOXYCARBONYLMETHYL-PIPERIDINE
• 1-t-butoxycarbonyl-2-ethoxycarbonylmethylpiperidine
• N-Boc-2-piperidineacetate
• tert-Butyl 2-(2-ethoxy-2-oxoethyl)
• REF DUPL: 1-N-Boc-2-Ethoxycarbonylmethyl-piperidine
• AKOS015950561
• CS-0452911
• AC3129
• SCHEMBL12606502
• 118667-62-2
• tert-Butyl2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• DB-061363
• AS-77501
• MFCD09953327
• SY006983
• DTXSID80555947
• A893018

• MDL： MFCD09953327
• Inchi： 1S/C14H25NO4/c1-5-18-12(16)10-11-8-6-7-9-15(11)13(17)19-14(2,3)4/h11H,5-10H2,1-4H3
• InChI Key： QATMVVBWPDEWBF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1CC(=O)OCC)=O

Computed Properties

• Exact Mass: 271.17800
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84000
• LogP: 2.66710

Additional information on tert-Butyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate

Recent Advances in the Application of tert-Butyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate (CAS: 118667-62-2) in Chemical Biology and Pharmaceutical Research

The compound tert-Butyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate (CAS: 118667-62-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and ester functionalities, serves as a versatile intermediate in the synthesis of various biologically active compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

One of the key areas of research involving this compound is its role as a building block in the synthesis of piperidine-based pharmaceuticals. Piperidine derivatives are known for their broad pharmacological activities, including antipsychotic, analgesic, and antimicrobial effects. Recent work by Zhang et al. (2023) demonstrated the efficient use of tert-Butyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate in the synthesis of potent NMDA receptor antagonists, which show promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its applications in neurology, this compound has also been explored in the context of antimicrobial drug development. A study published in the Journal of Medicinal Chemistry (2024) reported the synthesis of novel quinolone antibiotics using tert-Butyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate as a key intermediate. The resulting compounds exhibited enhanced activity against multidrug-resistant bacterial strains, underscoring the importance of this molecule in addressing the global antibiotic resistance crisis.

From a methodological perspective, recent advancements in synthetic chemistry have improved the efficiency of producing tert-Butyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate. Green chemistry approaches, including catalytic methods and solvent-free reactions, have been successfully applied to its synthesis, reducing environmental impact while maintaining high yields and purity. These developments are particularly relevant given the growing emphasis on sustainable pharmaceutical manufacturing.

Looking forward, the unique structural features of tert-Butyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate continue to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems and as a scaffold for the development of protease inhibitors. As research progresses, this compound is expected to play an increasingly important role in the discovery of next-generation therapeutics.